Cas no 815575-86-1 (3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 815575-86-1
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• MDL: MFCD08234811
• CID: 706907
• PubChem ID: 51051615
• Update Time: 2025-10-30

3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-chloro-4-oxo-, 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl 3-chloro-4-oxo-1-piperidinecarboxylate
• 3-Chloro-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
• SB38858
• MFCD08234811
• MB05745
• tert-butyl 3-chloro-4-oxo-piperidine-1-carboxylate
• A840158
• SCHEMBL3117816
• 1-Boc-3-chloropiperidin-4-one
• CS-0331002
• tert-Butyl3-chloro-4-oxopiperidine-1-carboxylate
• FXESQZCEOYWZJH-UHFFFAOYSA-N
• 3-Chloro-4-oxo-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• SY345153
• FT-0601873
• AT13174
• TERT-BUTYL 3-CHLORO-4-OXOPIPERIDINE-1-CARBOXYLATE
• 89424-04-4
• 815575-86-1
• 3-Chloro-4-oxo-piperidine-1-carboxylic acid t-butyl ester
• 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD08234811
• Inchi： 1S/C10H16ClNO3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7H,4-6H2,1-3H3
• InChI Key： FXESQZCEOYWZJH-UHFFFAOYSA-N
• SMILES： ClC1C(CCN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 233.082
• Monoisotopic Mass: 233.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 335.328°C at 760 mmHg
• Flash Point: 156.601°C
• Refractive Index: 1.496
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester

Comprehensive Overview of 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 815575-86-1)

3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 815575-86-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperidine backbone and tert-butyl ester group, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features, including the chloro and oxo functional groups, make it a versatile building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for high-purity intermediates like 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester has surged, driven by advancements in small-molecule therapeutics and peptide-based drugs. Researchers frequently search for "piperidine derivatives in drug design" or "tert-butyl ester applications in synthesis," reflecting the compound's relevance in modern organic chemistry. Its role in constructing heterocyclic scaffolds aligns with the growing interest in fragment-based drug discovery (FBDD) and targeted protein degradation technologies.

The synthesis of 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester typically involves multi-step reactions, including N-protection strategies and selective chlorination. These processes are optimized to ensure high yield and minimal byproducts, addressing the pharmaceutical industry's need for scalable synthetic routes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a topic often queried as "how to analyze piperidine derivatives" in scientific forums.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research and material science. Its stability under various conditions makes it suitable for exploring new catalytic systems or polymer modifiers. Environmental considerations also drive interest in "green chemistry approaches for ester synthesis," where 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester serves as a model for optimizing solvent-free reactions.

Storage and handling of CAS No. 815575-86-1 require attention to moisture-sensitive groups and temperature control, topics frequently discussed under "best practices for handling lab-scale intermediates." Suppliers often highlight its compatibility with automated synthesis platforms, catering to the trend of high-throughput experimentation in R&D.

In summary, 3-Chloro-4-oxo-piperidine-1-carboxylic Acid tert-Butyl Ester exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from lead compound optimization to methodology development, making it a subject of continuous exploration in peer-reviewed journals and patent literature.